2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C30H29N3O4S
• Molecular Weight: 527.6 g/mol
• IUPAC Name: (5Z)-2-(4-ethoxyphenyl)imino-5-[[1-[2-(2-methoxyphenoxy)ethyl]indol-3-yl]methylidene]-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C30H29N3O4S/c1-4-36-23-15-13-22(14-16-23)31-30-32(2)29(34)28(38-30)19-21-20-33(25-10-6-5-9-24(21)25)17-18-37-27-12-8-7-11-26(27)35-3/h5-16,19-20H,4,17-18H2,1-3H3/b28-19-,31-30?
• InChI Key: IGYPLROVQOXOHK-VJLXJNPLSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CN(C4=CC=CC=C43)CCOC5=CC=CC=C5OC)/S2)C
• SMILES: CCOC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CN(C4=CC=CC=C43)CCOC5=CC=CC=C5OC)S2)C

Description

2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one is a synthetic compound that has shown potential in scientific research applications. In

Mechanism of Action

The mechanism of action of 2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed that the compound targets specific signaling pathways involved in cancer cell growth and survival, leading to the induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one has biochemical and physiological effects on cancer cells. The compound can inhibit cancer cell growth and induce apoptosis in a dose-dependent manner. Additionally, the compound has been shown to have low toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one in lab experiments is its potential as a cytotoxic agent for cancer cells. However, one limitation is that the mechanism of action of the compound is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one. One direction is to further investigate the mechanism of action of the compound in order to optimize its use in experiments. Another direction is to explore the potential of the compound in combination with other cytotoxic agents for cancer treatment. Additionally, future research could investigate the potential of the compound in other scientific research applications beyond cancer research.
In conclusion, 2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one is a synthetic compound that has shown potential in scientific research applications, particularly in the field of cancer research. The compound has cytotoxic effects on cancer cells and can induce apoptosis, but its mechanism of action is not fully understood. There are advantages and limitations to using the compound in lab experiments, and several future directions for research on the compound.

Synthesis Methods

The synthesis of 2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazole with 2-bromo-4'-ethoxyacetophenone to form 2-(4-ethoxyphenyl)thiazolidin-4-one. This intermediate is then reacted with 2-(2-methoxyphenoxy)ethyl-1H-indole-3-carbaldehyde to form the final product.

Scientific Research Applications

2-[(4-ethoxyphenyl)imino]-5-({1-[2-(2-methoxyphenoxy)ethyl]-1H-indol-3-yl}methylene)-3-methyl-1,3-thiazolidin-4-one has shown potential in scientific research applications, particularly in the field of cancer research. Studies have shown that this compound has cytotoxic effects on cancer cells and can induce apoptosis, or programmed cell death, in cancer cells.